Cas no 1030832-72-4 (2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1030832-72-4
• MF: C₁₄H₁₇BBrF₃O₂
• MW: 364.993794202805
• MDL: MFCD22493725
• CID: 4559501
• PubChem ID: 119006677
• Update Time: 2025-05-22

2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2-(Bromomethyl)-5-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-Bromomethyl-5-(trifluoromethyl)phenylboronic acid pinacol ester
• 2-(Bromomethyl)-5-(trifluoromethyl)phenylboronic Acid Pinacol Ester
• 2-[2-(BROMOMETHYL)-5-(TRIFLUOROMETHYL)PHENYL]-4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLANE
• SY250600
• 6-(bromomethyl)-3-(trifluoromethyl)phenylboronic acid pinacol ester
• AC2747
• 1030832-72-4
• DTXSID301127715
• MFCD22493725
• XH0952
• 2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22493725
• Inchi： 1S/C14H17BBrF3O2/c1-12(2)13(3,4)21-15(20-12)11-7-10(14(17,18)19)6-5-9(11)8-16/h5-7H,8H2,1-4H3
• InChI Key： GDYCGJMXMOEPQO-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(C(F)(F)F)=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 364.04571g/mol
• Monoisotopic Mass: 364.04571g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 365g/mol
• Topological Polar Surface Area: 18.5

Additional information on 2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Compound CAS No. 1030832-72-4: 2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

The compound CAS No. 1030832-72-4, known as 2-[2-(bromomethyl)-5-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a highly specialized organic compound with unique structural features and potential applications in various fields of chemistry. This compound is characterized by its complex structure, which includes a bromomethyl group attached to a phenyl ring that is further substituted with a trifluoromethyl group. The dioxaborolane ring system adds another layer of complexity and functionality to the molecule.

Recent studies have highlighted the importance of such compounds in the development of advanced materials and pharmaceuticals. The presence of the bromomethyl group introduces reactivity that can be exploited in various synthetic transformations. For instance, the bromide ion can act as a leaving group in nucleophilic substitution reactions, enabling the construction of diverse carbon frameworks. This property makes the compound a valuable intermediate in organic synthesis.

The trifluoromethyl group attached to the phenyl ring contributes significantly to the electronic and steric properties of the molecule. Fluorinated compounds are known for their stability and unique electronic characteristics, which can enhance the performance of materials in high-tech applications such as semiconductors and optoelectronic devices. Recent research has also explored the use of fluorinated aromatic compounds in drug design due to their ability to modulate pharmacokinetic properties.

The dioxaborolane ring system is another key feature of this compound. Boron-containing compounds have gained attention in recent years due to their role in catalysis and materials science. The tetramethyl substitution on the dioxaborolane ring suggests that this compound may exhibit enhanced stability and thermal resistance, making it suitable for high-temperature applications or as a precursor for more complex boron-containing materials.

In terms of synthesis, this compound likely requires a multi-step approach involving precise control over reaction conditions to achieve the desired stereochemistry and regioselectivity. The construction of such complex molecules often involves advanced techniques such as Suzuki-Miyaura coupling or other cross-coupling reactions that are widely used in modern organic synthesis.

From an environmental perspective, understanding the fate and transport of such compounds is crucial for assessing their potential impact on ecosystems. Recent studies have emphasized the importance of evaluating the persistence and bioaccumulation potential of synthetic chemicals to ensure sustainable practices in chemical manufacturing.

In conclusion, CAS No. 1030832-72-4 represents a sophisticated organic compound with promising applications across multiple disciplines. Its unique structure combines reactive functionalities with stable substituents, making it a valuable tool for researchers in organic synthesis and materials science.